Propanedinitrile, [(2-chloro-5-nitrophenyl)methylene]-

Specification

• CAS No.: 3138-22-5
• Molecular Formula: C10H4ClN3O2
• Molecular Weight: 233.61 g/mol
• IUPAC Name: 2-[(2-chloro-5-nitrophenyl)methylidene]propanedinitrile
• Standard InChI: InChI=1S/C10H4ClN3O2/c11-10-2-1-9(14(15)16)4-8(10)3-7(5-12)6-13/h1-4H
• Standard InChI Key: GGIHYGVNLFPXSY-UHFFFAOYSA-N
• SMILES: C1=CC(=C(C=C1[N+](=O)[O-])C=C(C#N)C#N)Cl
• Canonical SMILES: C1=CC(=C(C=C1[N+](=O)[O-])C=C(C#N)C#N)Cl

Introduction

Propanedinitrile, [(2-chloro-5-nitrophenyl)methylene]-, is an organic compound with the molecular formula C10H4ClN3O2. It is characterized by the presence of a chlorinated and nitro-substituted phenyl ring linked to a propanedinitrile backbone through a methylene bridge. This compound is part of a broader class of nitriles, which are known for their versatility in organic synthesis and potential biological activities.

Synthesis and Purification

The synthesis of Propanedinitrile, [(2-chloro-5-nitrophenyl)methylene]-, typically involves condensation reactions between appropriate precursors. For instance, the reaction might involve a nitro-substituted benzaldehyde derivative and a propanedinitrile precursor in the presence of a suitable catalyst. Purification techniques such as crystallization or chromatography are essential for obtaining high-purity products.

Applications and Similar Compounds

Propanedinitrile, [(2-chloro-5-nitrophenyl)methylene]-, belongs to a class of compounds that can be used as intermediates in organic synthesis. Similar compounds, such as Propanedinitrile, [(5-nitro-2-furanyl)(phenylamino)methylene]-, have been studied for their potential therapeutic applications, including adenosine kinase inhibition. The chlorinated variant may exhibit different reactivity patterns due to the chlorine substituent.

Research Findings and Future Directions